1,3-diphenylguanidinium phthalate
1,3-diphenylguanidinium phthalate
Brand Name:
Vulcanchem
CAS No.:
118-99-0
VCID:
VC0086971
InChI:
InChI=1S/2C13H13N3.C8H6O4/c2*14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*1-10H,(H3,14,15,16);1-4H,(H,9,10)(H,11,12)
SMILES:
C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C(=C1)C(=O)O)C(=O)O
Molecular Formula:
C34H32N6O4
Molecular Weight:
588.7 g/mol
1,3-diphenylguanidinium phthalate
CAS No.: 118-99-0
Main Products
VCID: VC0086971
Molecular Formula: C34H32N6O4
Molecular Weight: 588.7 g/mol
| CAS No. | 118-99-0 |
|---|---|
| Product Name | 1,3-diphenylguanidinium phthalate |
| Molecular Formula | C34H32N6O4 |
| Molecular Weight | 588.7 g/mol |
| IUPAC Name | 1,2-diphenylguanidine;phthalic acid |
| Standard InChI | InChI=1S/2C13H13N3.C8H6O4/c2*14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*1-10H,(H3,14,15,16);1-4H,(H,9,10)(H,11,12) |
| Standard InChIKey | KFXKTRNHRONVKY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C(=C1)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C=C1)NC(=NC2=CC=CC=C2)N.C1=CC=C(C(=C1)C(=O)O)C(=O)O |
| Synonyms | 1,3-diphenylguanidinium phthalate |
| PubChem Compound | 67107 |
| Last Modified | Nov 11 2021 |
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